
Essential Safety and Logistical Information for
Handling Jts-653

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Jts-653

Cat. No.: B1673108 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides immediate, essential safety protocols, operational guidelines, and

disposal plans for the handling of Jts-653 (CAS No. 942614-99-5). As a selective transient

receptor potential vanilloid 1 (TRPV1) antagonist, this compound is intended for research use

only and should be handled with the appropriate precautions in a laboratory setting.[1] The

following information is a synthesis of available data and general safety principles for novel

chemical compounds. A specific Safety Data Sheet (SDS) for Jts-653 is not publicly available;

therefore, these guidelines should be supplemented by a substance-specific risk assessment.

Personal Protective Equipment (PPE)
Given that Jts-653 is a novel research compound, a conservative approach to personal

protective equipment is paramount. The following PPE is recommended for all procedures

involving this substance.
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Operation
Recommended Personal Protective

Equipment (PPE)

Handling Powder (weighing, aliquoting)

- Full-face respirator with P100 (or equivalent)

particulate filters- Chemical-resistant gloves

(e.g., Nitrile, Neoprene)- Disposable lab coat or

gown- Safety goggles (in addition to full-face

respirator)

Preparing Solutions

- Fume hood- Chemical-resistant gloves (e.g.,

Nitrile, Neoprene)- Lab coat- Safety glasses with

side shields or safety goggles

Conducting Reactions

- Fume hood or other ventilated enclosure-

Chemical-resistant gloves (e.g., Nitrile,

Neoprene)- Lab coat- Safety glasses with side

shields or safety goggles

General Laboratory Work

- Lab coat- Safety glasses with side shields-

Appropriate street clothing (long pants, closed-

toe shoes)

Immediate Safety & Handling
All personnel must be thoroughly trained on the potential hazards and safe handling

procedures before working with Jts-653.

Key Chemical and Physical Properties
Property Value Source

Chemical Name Jts-653 MedKoo Biosciences

CAS Number 942614-99-5 MedKoo Biosciences

Molecular Formula C23H21F3N4O4 MedKoo Biosciences

Molecular Weight 474.44 g/mol MedKoo Biosciences

Appearance Solid powder MedKoo Biosciences

Solubility Soluble in DMSO MedKoo Biosciences
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Storage and Stability
Proper storage is crucial to maintain the integrity of Jts-653 and ensure laboratory safety.

Condition Temperature Range Duration

Short-term Storage 0 - 4 °C Days to weeks

Long-term Storage -20 °C Months to years

Shipping Ambient temperature A few weeks

Store in a dry, dark place. The compound is stable for over three years if stored properly. Stock

solutions can be stored at 0 - 4 °C for the short term or -20 °C for the long term.[1]

Operational Plan
A clear, step-by-step operational plan is essential to minimize exposure risk and ensure

procedural consistency.
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Experimental Workflow for Jts-653

Preparation Handling (in Fume Hood)

Post-Experiment

Conduct Risk Assessment

Don Appropriate PPE

Prepare Materials & Equipment

Weigh Solid Jts-653

Prepare Stock Solution (DMSO)

Perform Experiment

Decontaminate Work Area & Equipment

Dispose of Waste

Doff PPE

Document Experiment
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Caption: A generalized workflow for handling Jts-653 from preparation to post-experimental

procedures.

Disposal Plan
All waste generated from the handling of Jts-653 must be treated as hazardous chemical

waste. Adherence to institutional and local regulations for hazardous waste disposal is

mandatory.
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Jts-653 Waste Disposal Workflow

Waste Collection

Segregation & Labeling

Final Disposal

Contaminated Solid Waste
(Gloves, Tubes, etc.)

Designated Solid
Hazardous Waste Container

Contaminated Liquid Waste
(Solutions, Solvents)

Designated Liquid
Hazardous Waste Container

Label Containers with:
- 'Hazardous Waste'

- Chemical Name (Jts-653)
- Date

- PI Name & Lab

Store in Satellite
Accumulation Area

Arrange for EHS Pickup
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Jts-653 Mechanism of Action

TRPV1 Agonists

TRPV1 Receptor

Cellular Response

Capsaicin

TRPV1 Channel

Heat (>43°C) Protons (Low pH)

Ca2+ Influx

Neuronal Activation

Sensation of Pain

Jts-653
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Essential Safety and Logistical Information for Handling
Jts-653]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1673108#personal-protective-equipment-for-
handling-jts-653]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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